Cas no 25699-83-6 (4-(1H-Pyrazol-1-yl)benzonitrile)

4-(1H-Pyrazol-1-yl)benzonitrile is a versatile heterocyclic compound featuring a pyrazole ring linked to a benzonitrile moiety. Its structural framework makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both the pyrazole and nitrile groups offers multiple reactive sites for further chemical modifications, enabling applications in cross-coupling reactions, cyclizations, and ligand design. This compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined molecular structure and high purity make it suitable for research and industrial applications requiring precise chemical building blocks.
4-(1H-Pyrazol-1-yl)benzonitrile structure
25699-83-6 structure
Product name:4-(1H-Pyrazol-1-yl)benzonitrile
CAS No:25699-83-6
MF:C10H7N3
MW:169.1827
MDL:MFCD09033533
CID:88614
PubChem ID:12079629

4-(1H-Pyrazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-Pyrazol-1-yl)benzonitrile
    • 4-PYRAZOL-1-YL-BENZONITRILE
    • 4-(1H-Pyrazol-1-yl)
    • Benzonitrile, 4-(1H-pyrazol-1-yl)-
    • Benzonitrile, p-pyrazol-1-yl-
    • 4-(1-Pyrazolyl)benzonitrile
    • 4-(1H-Pyrazol-3-yl)benzonitrile
    • 3-(4-Cyanophenyl)pyrazole
    • 1-(4-cyanophenyl)-1-(4-methoxyphenyl)ethene
    • 1-(4-cyanophenyl)-1-(4-methoxyphenyl)ethylene
    • 1-(4-cyanophenyl)-1H-pyrazole
    • 1-(4-cyanophenyl)pyrazole
    • 4-(1H-pyrazol-1-yl)-benzonitrile
    • 4-(pyrazol-1-yl)benzonitrile
    • AGN-PC-006RJG
    • Benzonitrile, 4-[1-(4-methoxyphenyl)ethenyl]-
    • CTK2I7089
    • (-)-Paclitaxel
    • SLPWCEHHSRUSKN-UHFFFAOYSA-N
    • 4-(1H-Pyrazole-1-yl)benzonitrile
    • RP23157
    • AK108365
    • AB0003690
    • Z4504
    • MFCD09033533
    • DS-2590
    • SY025638
    • CS-0019014
    • 25699-83-6
    • SB36226
    • AKOS000222226
    • SCHEMBL44890
    • AC-31813
    • AS-5676
    • P2450
    • 4-pyrazol-1-ylbenzonitrile
    • MDL: MFCD09033533
    • Inchi: 1S/C10H7N3/c11-8-9-2-4-10(5-3-9)13-7-1-6-12-13/h1-7H
    • InChI Key: SLPWCEHHSRUSKN-UHFFFAOYSA-N
    • SMILES: N1(C([H])=C([H])C([H])=N1)C1C([H])=C([H])C(C#N)=C([H])C=1[H]

Computed Properties

  • Exact Mass: 169.06411
  • Monoisotopic Mass: 169.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 1.9
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 87.0 to 91.0 deg-C
  • Boiling Point: 421.9°C at 760 mmHg
  • Flash Point: 105.9±21.5 °C
  • Refractive Index: 1.623
  • Solubility: Very slightly soluble (0.49 g/l) (25 º C),
  • PSA: 52.47
  • LogP: 1.94838
  • Solubility: Not determined

4-(1H-Pyrazol-1-yl)benzonitrile Security Information

4-(1H-Pyrazol-1-yl)benzonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D641461-100g
4-PYRAZOL-1-YL-BENZONITRILE
25699-83-6 97%
100g
$1200 2024-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1068638-1g
4-(1H-Pyrazol-1-yl)benzonitrile
25699-83-6 98%
1g
¥50 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1068638-25g
4-(1H-Pyrazol-1-yl)benzonitrile
25699-83-6 98%
25g
¥1123 2023-04-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P36620-100g
4-(1H-Pyrazol-1-yl)benzonitrile
25699-83-6
100g
¥2466.0 2021-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H192348-10g
4-(1H-Pyrazol-1-yl)benzonitrile
25699-83-6 97%
10g
¥360.90 2023-09-02
TRC
H955375-250mg
4-(1H-Pyrazol-1-yl)benzonitrile
25699-83-6
250mg
$ 50.00 2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-DT902-20g
4-(1H-Pyrazol-1-yl)benzonitrile
25699-83-6 97%
20g
740.0CNY 2021-07-10
TRC
H955375-500mg
4-(1H-Pyrazol-1-yl)benzonitrile
25699-83-6
500mg
$ 65.00 2022-06-04
Chemenu
CM160124-10g
4-(1H-Pyrazol-3-yl)benzonitrile
25699-83-6 95+%
10g
$64 2021-08-05
Alichem
A049000274-25g
4-(1H-pyrazol-1-yl)benzonitrile
25699-83-6 97%
25g
$247.17 2023-09-02

Additional information on 4-(1H-Pyrazol-1-yl)benzonitrile

4-(1H-Pyrazol-1-yl)benzonitrile: A Comprehensive Overview

The compound 4-(1H-Pyrazol-1-yl)benzonitrile, identified by the CAS number CAS 25699-83-6, is a significant molecule in the field of organic chemistry, particularly within heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a pyrazole ring fused with a benzonitrile group, creating a structure that exhibits interesting electronic and chemical characteristics.

Recent studies have highlighted the importance of 4-(1H-Pyrazol-1-yl)benzonitrile in drug discovery and materials science. Its ability to act as a versatile building block in organic synthesis has made it a valuable compound for researchers. The pyrazole moiety, known for its aromaticity and nitrogen-rich structure, contributes to the compound's reactivity and stability, making it suitable for applications in medicinal chemistry and catalysis.

In terms of physical properties, 4-(1H-Pyrazol-1-yl)benzonitrile is typically a crystalline solid with a melting point around 200°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in various synthetic procedures. The compound's UV-vis spectrum reveals strong absorption bands due to the conjugated system formed by the pyrazole and benzonitrile groups, which is advantageous for applications in optoelectronics.

The synthesis of 4-(1H-Pyrazol-1-yl)benzonitrile can be achieved through several routes, including condensation reactions involving hydrazines and nitriles. One efficient method involves the reaction of 4-cyanobenzaldehyde with hydrazine hydrate under acidic conditions, followed by cyclization to form the pyrazole ring. This approach not only yields high purity but also allows for easy scalability, making it suitable for industrial applications.

Recent research has focused on the biological activity of 4-(1H-Pyrazol-1-yl)benzonitrile. Studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes, such as tyrosinase and acetylcholinesterase, suggesting its potential as a lead compound in drug development. Additionally, its ability to act as a ligand in metal complexes has opened new avenues for catalytic applications in organic synthesis.

In the field of materials science, 4-(1H-Pyrazol-1-yl)benzonitrile has been explored as a precursor for the synthesis of coordination polymers and metal-organic frameworks (MOFs). Its nitrogen-rich structure facilitates strong metal-ligand interactions, leading to materials with high surface area and porosity, which are desirable for gas storage and separation applications.

The environmental impact of CAS 25699-83-6 has also been a topic of interest. Studies indicate that the compound is biodegradable under certain conditions, making it less hazardous compared to other synthetic chemicals. However, its potential toxicity to aquatic organisms necessitates careful handling during industrial processes.

In conclusion, 4-(1H-Pyrazol-1-yl)benzonitrile, with its unique chemical properties and diverse applications, remains an important molecule in contemporary research. Its role as a building block in organic synthesis, combined with its promising biological and materials science applications, underscores its significance in advancing various scientific fields.

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(CAS:25699-83-6)4-(1H-Pyrazol-1-yl)benzonitrile
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